Cas no 148731-47-9 (D-Alanine,N-(ethoxycarbonyl)-)

• Product Name: D-Alanine,N-(ethoxycarbonyl)-
• CAS No: 148731-47-9
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 100417
• PubChem ID: 15571346
• Update Time: 2025-04-18

D-Alanine,N-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(ethoxycarbonyl)-
• (R)-(N-ethoxy carbonyl) alanine
• D-Alanine, N-(ethoxycarbonyl)- (9CI)
• 148731-47-9
• (ETHOXYCARBONYL)-D-ALANINE
• AKOS017428623
• (2R)-2-(ethoxycarbonylamino)propanoic acid
• SCHEMBL10513380
• (R)-2-((Ethoxycarbonyl)amino)propanoic acid

• Inchi： 1S/C6H11NO4/c1-3-11-6(10)7-4(2)5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9)/t4-/m1/s1
• InChI Key： JYQWKPMPTMJFCY-SCSAIBSYSA-N
• SMILES： O(CC)C(N[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63